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Compound of Interest

Compound Name: MP-PEG4-VK(Boc)G-OSu

Cat. No.: B11829377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MP-PEG4-VK(Boc)G-OSu is a heterobifunctional linker commonly utilized in the synthesis of

antibody-drug conjugates (ADCs) and other targeted therapeutic agents.[1][2] This linker

contains a Boc-protected amine on a lysine residue and an N-hydroxysuccinimide (OSu) ester.

The Boc (tert-butyloxycarbonyl) group serves as a temporary protecting group for the primary

amine on the lysine side chain, preventing it from participating in unintended reactions during

synthesis.[3] Selective removal of the Boc group is a critical step to unmask the amine, allowing

for subsequent conjugation of payloads or other molecules in a controlled manner.

This application note provides a detailed protocol for the acidic cleavage of the Boc protecting

group from MP-PEG4-VK(Boc)G-OSu using trifluoroacetic acid (TFA), yielding the deprotected

product, MP-PEG4-VK(H2N)G-OSu. The protocol is designed to achieve efficient deprotection

while minimizing the hydrolysis of the moisture-sensitive OSu ester, thus preserving its

reactivity for subsequent conjugation reactions.

Chemical Reaction
The deprotection reaction proceeds via an acid-catalyzed removal of the Boc group from the

lysine side-chain amine.
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Boc Deprotection of MP-PEG4-VK(Boc)G-OSu

Starting Material Reagents

Product Byproducts

MP-PEG4-VK(Boc)G-OSu

+

Trifluoroacetic Acid (TFA)
in Dichloromethane (DCM)

MP-PEG4-VK(H2N)G-OSu Isobutylene + CO2
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Start

Dissolve MP-PEG4-VK(Boc)G-OSu
in anhydrous DCM

Cool solution to 0°C
in an ice bath

Add TFA/DCM solution
dropwise with stirring

Stir at 0°C for 15 min, then
warm to RT for 30-45 min

Monitor reaction by LC-MS
(disappearance of starting material)

Concentrate in vacuo

Co-evaporate with anhydrous
toluene (3x) to remove TFA

Dry the residue under
high vacuum

Purify by RP-HPLC

Lyophilize pure fractions

Store deprotected product
at -20°C under inert gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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